Cas no 36911-94-1 (Benz[a]anthracene,6,8-diethyl-)

• Product Name: Benz[a]anthracene,6,8-diethyl-
• CAS No: 36911-94-1
• MF: C₂₂H₂₀
• MW: 284.394206047058
• CID: 321095
• PubChem ID: 215974
• Update Time: 2025-04-19

Benz[a]anthracene,6,8-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene,6,8-diethyl-
• 6,8-diethylbenzo[a]anthracene
• BRN 2274988
• 6,8-Diethylbenz(a)anthracene
• 36911-94-1
• DTXSID00190394
• RHTUEBPQRSQIMX-UHFFFAOYSA-N
• Benz(a)anthracene, 6,8-diethyl-
• 6,8-Diethylbenz[a]anthracene

• Inchi： 1S/C22H20/c1-3-15-9-7-10-18-13-22-19-11-6-5-8-17(19)12-16(4-2)21(22)14-20(15)18/h5-14H,3-4H2,1-2H3
• InChI Key： RHTUEBPQRSQIMX-UHFFFAOYSA-N
• SMILES： C12C=C3C(=CC=CC3=CC1=C1C=CC=CC1=CC=2CC)CC

Computed Properties

• Exact Mass: 284.1566
• Monoisotopic Mass: 284.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0560 (estimate)
• Boiling Point: 493.89°C (rough estimate)
• Refractive Index: 1.6770 (estimate)
• PSA: 0